2-(4-Benzylpiperazin-1-yl)-5-bromobenzaldehyde

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-5-bromobenzaldehyde
• InChI: InChI=1S/C18H19BrN2O/c19-17-6-7-18(16(12-17)14-22)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key: ZRRIDJONZOWMPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)Br)C=O
• Molecular Formula: C18H19BrN2O
• DSSTOX Substance ID: DTXSID00649852
• Molecular Weight: 359.3 g/mol
• CAS RN: 883512-03-6

Description

The compound “2-(4-Benzylpiperazin-1-yl)-5-bromobenzaldehyde” is a derivative of benzylpiperazine. Benzylpiperazine is a substance often used as a recreational drug and is known to have euphoriant and stimulant properties.

Synthesis Analysis

In a study, a series of novel 1H-dibenzo[a,c]carbazole derivatives of dehydroabietic acid bearing different N-(piperazin-1-yl)alkyl side chains were designed, synthesized, and evaluated for their in vitro anticancer activities. Another study synthesized a series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Molecular Structure Analysis

The binding energies obtained in Argus Lab for a similar compound were -10.6447, -10.5517 kJ/mol and the chemscore values were 4.63, 0.16.

Chemical Reactions Analysis

A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes by using sodium cyanoborohydride in methanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2-(4-Benzylpiperazin-1-yl)pyrazine, include a molecular weight of 254.33 g/mol, a density of 1.2±0.1 g/cm3, a boiling point of 443.5±35.0 °C at 760 mmHg, and a flash point of 222.0±25.9 °C.

Scientific Research Applications

Antimicrobial Activity

Compounds related to “2-(4-Benzylpiperazin-1-yl)-5-bromobenzaldehyde” have been synthesized and studied for their antimicrobial properties. .

Therapeutic Applications

Derivatives of piperazine, which is part of the chemical structure of the compound , have been extensively studied for their potential therapeutic applications. .

Chemical Research

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Future Directions

The development of additional potential antidepressant molecules has become a major research hotspot in the field of pharmaceutical research. The numerous studies have revealed that the inclusion of a piperazine moiety could occasionally provide unexpected improvements in the bioactivity of the compounds.